Cas no 1337242-97-3 (2-(morpholin-3-yl)benzene-1,4-diol)

2-(Morpholin-3-yl)benzene-1,4-diol is a versatile organic compound featuring a morpholine-substituted hydroquinone core. Its unique structure combines the redox-active 1,4-diol moiety with the morpholine heterocycle, making it valuable for applications in medicinal chemistry and material science. The compound exhibits potential as a building block for pharmaceuticals, particularly in the synthesis of kinase inhibitors or antioxidants, due to its electron-donating properties. Its stability and solubility in polar solvents further enhance its utility in synthetic workflows. The morpholine group also offers opportunities for further functionalization, enabling tailored modifications for specific research or industrial applications. This compound is of interest for its balanced reactivity and structural adaptability.
2-(morpholin-3-yl)benzene-1,4-diol structure
1337242-97-3 structure
Product Name:2-(morpholin-3-yl)benzene-1,4-diol
CAS No:1337242-97-3
MF:C10H13NO3
MW:195.215122938156
CID:6393396
PubChem ID:76220568
Update Time:2025-06-08

2-(morpholin-3-yl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2-(morpholin-3-yl)benzene-1,4-diol
    • 1337242-97-3
    • EN300-1843451
    • Inchi: 1S/C10H13NO3/c12-7-1-2-10(13)8(5-7)9-6-14-4-3-11-9/h1-2,5,9,11-13H,3-4,6H2
    • InChI Key: YXTQKAGJXJKUGN-UHFFFAOYSA-N
    • SMILES: O1CCNC(C2C=C(C=CC=2O)O)C1

Computed Properties

  • Exact Mass: 195.08954328g/mol
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 61.7Ų

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2-(morpholin-3-yl)benzene-1,4-diol Related Literature

Additional information on 2-(morpholin-3-yl)benzene-1,4-diol

Introduction to 2-(morpholin-3-yl)benzene-1,4-diol (CAS No. 1337242-97-3)

2-(morpholin-3-yl)benzene-1,4-diol, with the CAS number 1337242-97-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and a benzene ring with two hydroxyl groups. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 2-(morpholin-3-yl)benzene-1,4-diol is C11H14N2O3, and its molecular weight is approximately 210.24 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In recent years, 2-(morpholin-3-yl)benzene-1,4-diol has been the subject of numerous studies due to its potential as a lead compound for drug development. One of the key areas of interest is its antioxidant properties. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

Beyond its antioxidant properties, 2-(morpholin-3-yl)benzene-1,4-diol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(morpholin-3-yl)benzene-1,4-diol have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile. This suggests that it can be administered orally, which is a desirable property for many drugs. However, further studies are needed to fully understand its metabolism, distribution, and excretion in vivo.

In addition to its biological activities, the synthetic accessibility of 2-(morpholin-3-yl)benzene-1,4-diol is another factor that makes it an attractive target for drug development. Several synthetic routes have been reported in the literature, including methods that use readily available starting materials and mild reaction conditions. This ease of synthesis facilitates large-scale production and optimization for pharmaceutical applications.

The safety profile of 2-(morpholin-3-yl)benzene-1,4-diol is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that it has a low toxicity profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are required before it can advance to clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(morpholin-3-yl)benzene-1,4-diol in various disease models. Early results from phase I trials have been promising, with no significant adverse effects reported at tested doses. These findings support further investigation in larger patient populations.

In conclusion, 2-(morpholin-3-yl)benzene-1,4-diol (CAS No. 1337242-97-3) is a promising compound with a range of potential therapeutic applications. Its unique structural features contribute to its biological activities, making it an attractive lead compound for drug development. Ongoing research continues to explore its full potential in treating various diseases and conditions.

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